2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid
Overview
Description
2-Chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid (CFPTCA) is an organic compound that has been studied extensively for its various applications in scientific research. CFPTCA has been used in synthesis of various compounds, as well as in various biochemical and physiological studies. Furthermore, CFPTCA has been used as a model compound to study the mechanism of action of other compounds.
Scientific Research Applications
2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has been used extensively in scientific research. It has been used in the synthesis of a wide range of compounds, including drugs, pesticides, and other organic compounds. Furthermore, 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has been used to study the mechanism of action of other compounds, as well as to study biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid is not yet fully understood. However, it is believed that 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid acts as an inhibitor of enzymes involved in various biochemical and physiological processes. This inhibition of enzymes can result in a variety of effects, including changes in enzyme activity, changes in gene expression, and changes in cellular signaling pathways.
Biochemical and Physiological Effects
2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has been studied for its biochemical and physiological effects. Studies have shown that 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid can inhibit the activity of enzymes involved in various biochemical and physiological processes, such as glycolysis, fatty acid metabolism, and protein synthesis. Furthermore, 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has several advantages for laboratory experiments. It is a relatively stable compound, and it can be synthesized in a variety of ways. Furthermore, 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid is not toxic and has been shown to have no adverse effects on cells or organisms. However, 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid has some limitations. For example, the effects of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid on enzymes can be difficult to measure accurately, and the effects of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid on biochemical and physiological processes may be difficult to predict.
Future Directions
There are several potential future directions for research on 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid. For example, further research could be conducted on the mechanism of action of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid, as well as on the biochemical and physiological effects of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid. Additionally, further research could be conducted on the synthesis of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid, as well as on the potential applications of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid in drug discovery and development. Finally, further research could be conducted on the potential toxicity and safety of 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid.
Synthesis Methods
2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid can be synthesized in several different ways, including the reaction of chloroacetaldehyde with 2-fluoropyridine, followed by a reaction with trimethylsilyl chloride. This reaction yields 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid in an overall yield of approximately 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid involves the introduction of a chloro group, a fluoro group, and a trimethylsilyl group onto a pyridine ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2,6-dichloropyridine", "trimethylsilyl fluoride", "potassium fluoride", "copper(I) iodide", "copper(II) oxide", "carbon dioxide", "acetic acid", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2,6-dichloropyridine is reacted with trimethylsilyl fluoride and potassium fluoride in a polar aprotic solvent such as DMF or DMSO to introduce the trimethylsilyl group onto the pyridine ring.", "Step 2: The resulting compound is then reacted with copper(I) iodide and copper(II) oxide in the presence of a base such as potassium carbonate to introduce the chloro and fluoro groups onto the pyridine ring.", "Step 3: The resulting compound is then carboxylated using carbon dioxide in the presence of a catalyst such as palladium on carbon and a base such as potassium carbonate in a solvent such as methanol or acetic acid.", "Step 4: The product is then purified by precipitation with diethyl ether and recrystallization from water to obtain 2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
2680532-07-2 |
Product Name |
2-chloro-6-fluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid |
Molecular Formula |
C9H11ClFNO2Si |
Molecular Weight |
247.7 |
Purity |
95 |
Origin of Product |
United States |
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